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Abstract

y-D-Glutamyl-meso-diaminopimelic acid (y-DGG), also known as iE-DAP, is a crucial
component of the peptidoglycan cell wall of most Gram-negative and certain Gram-positive
bacteria. As a distinct pathogen-associated molecular pattern (PAMP), it is a potent activator of
the innate immune system. This technical guide provides a comprehensive overview of the
structure, chemical properties, and biological activity of y-DGG, with a particular focus on its
role as a specific ligand for the intracellular pattern recognition receptor, Nucleotide-binding
Oligomerization Domain-containing protein 1 (NOD1). Detailed experimental protocols for its
synthesis and biological activity assessment are provided, alongside structured data and
visualizations to facilitate understanding and application in research and drug development.

Chemical Structure and Properties

y-DGG is a dipeptide composed of a D-glutamic acid residue linked via its gamma-carboxyl
group to the L-center of a meso-diaminopimelic acid (meso-DAP) residue.

Structure

The chemical structure of y-D-Glutamyl-meso-diaminopimelic acid is as follows:

Chemical Formula: C12H21N307[1]
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IUPAC Name: (2R,6S)-2-amino-6-[[(4R)-4-amino-4-carboxybutanoyl]amino]heptanedioic acid

Physicochemical Properties

A summary of the key physicochemical properties of y-DGG is presented in the table below. It
is important to note that experimental data for some properties are not readily available in the
literature; therefore, predicted values are provided where necessary.

Property Value Source
Molecular Weight 319.31 g/mol [1]
) Carboxyl Groups: 2.13, 3.70, [2] (Note: Predicted for a
pKa (Predicted) ]
Amino Groups: 8.41, 9.56 related compound)

Water Solubilit High (predicted based on polar
ater Solubili
Y functional groups)

[3] (For meso-diaminopimelic

Appearance White to off-white powder )
acid)

Biological Activity: NOD1 Signaling Pathway

y-DGG is a specific agonist of the intracellular pattern recognition receptor NOD1. The binding
of y-DGG to the leucine-rich repeat (LRR) domain of NOD1 induces a conformational change,
leading to the activation of downstream signaling cascades that culminate in a pro-
inflammatory response.

NOD1 Binding Affinity

The direct binding affinity of y-DGG to NOD1 has been reported to be in the low micromolar
range. For the related ligand, L-Ala-y-D-Glu-meso-diaminopimelic acid (tri-DAP), the binding
affinity for NOD1 is approximately 35 uM.

Ligand Receptor Binding Affinity (Kd)

tri-DAP NOD1 ~35 uM
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Signaling Cascade

The activation of NOD1 by y-DGG initiates a well-defined signaling pathway, leading to the
activation of transcription factors such as NF-kB and AP-1, and the subsequent expression of
pro-inflammatory cytokines and chemokines.
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Caption: y-DGG mediated NOD1 signaling cascade.
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Experimental Protocols

Chemical Synthesis of y-D-Glutamyl-meso-
diaminopimelic Acid

This protocol outlines a general synthetic route for y-DGG, based on established methods. It
involves the protection of functional groups, peptide coupling, and subsequent deprotection.

Materials:

Fmoc-D-Glu-OBn

o Protected meso-diaminopimelic acid (e.g., dibenzyl ester, with one amino group Boc-
protected)

e 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

e 1-Hydroxybenzotriazole (HOBLt)

o Triethylamine (TEA)

e Dichloromethane (DCM)

e Dimethylformamide (DMF)

» Trifluoroacetic acid (TFA)

 Palladium on carbon (Pd/C)

e Hydrogen gas (H2)

Silica gel for column chromatography

Procedure:

o Deprotection of meso-DAP: The Boc-protecting group on the meso-diaminopimelic acid
derivative is removed using TFA in DCM. The solvent is then removed under reduced
pressure.
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Peptide Coupling: The deprotected meso-DAP is dissolved in DMF, and Fmoc-D-Glu-OBn,
EDC, HOBt, and TEA are added. The reaction mixture is stirred at room temperature until
completion (monitored by TLC).

Work-up and Purification: The reaction mixture is diluted with ethyl acetate and washed
sequentially with dilute HCI, saturated NaHCOs solution, and brine. The organic layer is dried
over anhydrous sodium sulfate and concentrated. The crude product is purified by silica gel
column chromatography.

Final Deprotection: The purified, fully protected dipeptide is dissolved in methanol, and Pd/C
is added. The mixture is stirred under a hydrogen atmosphere to remove the benzyl and
Fmoc protecting groups.

Purification: The catalyst is removed by filtration, and the solvent is evaporated to yield y-
DGG. Further purification can be achieved by recrystallization or preparative HPLC.
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Caption: Workflow for the chemical synthesis of y-DGG.

NOD1 Activation Assay using HEK293 Reporter Cells
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This protocol describes a cell-based assay to measure the activation of NOD1 by y-DGG using

HEK293 cells stably expressing human NOD1 and an NF-kB-inducible reporter gene (e.g.,

secreted embryonic alkaline phosphatase - SEAP, or luciferase).

Materials:

HEK-Blue™ hNOD1 cells (or equivalent HEK293 cells co-transfected with hNOD1 and an
NF-kB reporter plasmid)

DMEM with 10% FBS and antibiotics

y-DGG stock solution (in sterile water or PBS)

96-well cell culture plates

QUANTI-Blue™ Solution (or appropriate luciferase substrate)

Spectrophotometer or luminometer

Procedure:

Cell Seeding: Seed HEK-Blue™ hNODL1 cells in a 96-well plate at a density of ~5 x 10* cells
per well and incubate overnight.

Stimulation: Prepare serial dilutions of y-DGG in cell culture medium. Remove the old
medium from the cells and add the y-DGG dilutions. Include a negative control (medium
only) and a positive control (e.g., a known NOD1 agonist).

Incubation: Incubate the plate for 16-24 hours at 37°C in a CO:z incubator.

Detection:

o For SEAP reporter: Transfer a small aliquot of the cell culture supernatant to a new 96-well
plate. Add QUANTI-Blue™ Solution and incubate at 37°C for 1-3 hours. Measure
absorbance at 620-655 nm.

o For luciferase reporter: Lyse the cells and add the luciferase substrate according to the
manufacturer's instructions. Measure luminescence.
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+ Data Analysis: The increase in absorbance or luminescence is proportional to the activation
of NF-kB, and thus to the NOD1-stimulatory activity of y-DGG.

/NODl Activation Assay Workflow\

Seed HEK293-hNOD1
Reporter Cells

Stimulate with y-DGG
(16-24h incubation)

(Collect Supernatant (SEAP))

or Lyse Cells (Luciferase)

(Add Reporter Substrate)

Measure Signal
(Absorbance/Luminescence)

Quantify NOD1 Activation

Click to download full resolution via product page

Caption: Workflow for the NOD1 activation reporter assay.

Conclusion
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y-D-Glutamyl-meso-diaminopimelic acid is a key bacterial-derived molecule that plays a critical
role in the activation of the innate immune system through its specific interaction with the NOD1
receptor. This guide provides essential technical information on its structure, properties, and
biological function, along with detailed experimental protocols to facilitate its study and
application. A thorough understanding of y-DGG and its signaling pathways is vital for
researchers and professionals in the fields of immunology, infectious diseases, and the
development of novel immunomodulatory therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

